Cas no 210827-27-3 (3-(1-Aminoethyl)benzene-1-sulfonamide Hydrochloride)

• Product Name: 3-(1-Aminoethyl)benzene-1-sulfonamide Hydrochloride
• CAS No: 210827-27-3
• MF: C₈H₁₃ClN₂O₂S
• MW: 236.719019651413
• CID: 3109594
• PubChem ID: 16232235
• Update Time: 2025-06-27

3-(1-Aminoethyl)benzene-1-sulfonamide Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(1-aminoethyl)benzenesulfonamide hydrochloride
• SCHEMBL7142051
• EN300-14097
• G25574
• 210827-27-3
• 3-(1-aminoethyl)benzene-1-sulfonamidehydrochloride
• KIA82727
• SR-01000073163
• SR-01000073163-1
• Z96092061
• 3-(1-aminoethyl)benzene-1-sulfonamide hydrochloride
• 3-(1-aminoethyl)benzenesulfonamide;hydrochloride
• CS-0234338
• 3-(1-Aminoethyl)benzene-1-sulfonamide Hydrochloride

• Inchi： 1S/C8H12N2O2S.ClH/c1-6(9)7-3-2-4-8(5-7)13(10,11)12;/h2-6H,9H2,1H3,(H2,10,11,12);1H
• InChI Key： NQXMYDVYYNPZGZ-UHFFFAOYSA-N
• SMILES： Cl.S(C1=CC=CC(=C1)C(C)N)(N)(=O)=O

Computed Properties

• Exact Mass: 236.0386265Da
• Monoisotopic Mass: 236.0386265Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94.6Ų

Additional information on 3-(1-Aminoethyl)benzene-1-sulfonamide Hydrochloride

3-(1-Aminoethyl)benzene-1-sulfonamide Hydrochloride: A Comprehensive Overview

3-(1-Aminoethyl)benzene-1-sulfonamide Hydrochloride (CAS No. 210827-27-3) is a chemical compound that has garnered significant attention in the fields of pharmacology and organic chemistry. This compound, often referred to as Aminoethylbenzenesulfonamide Hydrochloride, is notable for its unique structure and potential applications in drug development. The molecule consists of a benzene ring substituted with a sulfonamide group and an aminoethyl side chain, which contributes to its diverse chemical properties.

Recent studies have highlighted the biological activity of this compound, particularly its role in modulating cellular signaling pathways. Researchers have demonstrated that 3-(1-Aminoethyl)benzene-1-sulfonamide Hydrochloride exhibits potent inhibitory effects on certain enzymes, making it a promising candidate for therapeutic interventions in conditions such as inflammation and neurodegenerative diseases. The sulfonamide group is known to enhance bioavailability and stability, while the aminoethyl side chain provides flexibility for molecular interactions.

The synthesis of 3-(1-Aminoethyl)benzene-1-sulfonamide Hydrochloride involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Key steps include the formation of the benzene ring, the introduction of the sulfonamide group, and the attachment of the aminoethyl chain. Recent advancements in green chemistry have enabled more efficient and environmentally friendly production methods, reducing the ecological footprint of this compound's synthesis.

In terms of applications, Aminoethylbenzenesulfonamide Hydrochloride has shown potential in the development of novel pharmaceutical agents. Its ability to target specific cellular receptors makes it a valuable tool in drug discovery programs. For instance, studies have explored its use as an anti-inflammatory agent, where it demonstrates superior efficacy compared to existing drugs in preclinical models.

Moreover, the compound's structural versatility has led to its investigation in other therapeutic areas, including cancer treatment and cardiovascular diseases. Researchers are particularly interested in its ability to modulate ion channels, which are critical for cellular communication and homeostasis. By targeting these channels, 3-(1-Aminoethyl)benzene-1-sulfonamide Hydrochloride could offer innovative solutions for treating a wide range of disorders.

From a pharmacokinetic perspective, this compound exhibits favorable absorption and distribution properties, which are essential for its effectiveness as a drug candidate. Its hydrochloride salt form ensures optimal solubility and stability during formulation processes. Recent studies have also explored its metabolism and excretion profiles, providing valuable insights into its safety and efficacy profiles.

In conclusion, 3-(1-Aminoethyl)benzene-1-sulfonamide Hydrochloride (CAS No. 210827-27-3) is a compelling compound with significant potential in the pharmaceutical industry. Its unique structure, combined with cutting-edge research findings, positions it as a key player in the development of next-generation therapeutics. As ongoing studies continue to uncover its full spectrum of biological activities, this compound is poised to make a substantial impact on modern medicine.